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Cat. No.: S629084

Mitochondrial Fatty Acid Synthesis (mtFAS) Pathway

The mtFAS pathway is an evolutionarily conserved system within the mitochondrial matrix. Unlike the
cytosolic fatty acid synthase (FASN I), which is a single large protein, mtFAS is a type II system where each
reaction is catalyzed by a discrete enzyme [1]. The pathway builds fatty acids on a scaffold called the

mitochondrial Acyl Carrier Protein (ACP).

The following diagram illustrates the cyclic enzymatic steps of the mtFAS pathway.
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mtFAS involves sequential enzymatic steps to elongate fatty acids [1] [2].

Experimental Analysis of mtFAS

Studying the mtFAS pathway and its lipid products requires specific methodologies, ranging from genetic

manipulation to advanced analytical techniques.

Key Experimental Approaches

The table below outlines common protocols used to investigate the mtFAS pathway.
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Method

Key Procedure

Application in mtFAS Research

Genetic
Manipulation

Protein Lipoylation
Assessment

Metabolomic &
Lipidomic Profiling

Experimental

SiRNA or shRNA-mediated
knockdown; plasmid
overexpression [2].

Western blotting with anti-lipoic
acid antibodies [1].

LC-MS/MS to measure polar
metabolites & complex lipids

2.

Workflow

Functional studies (e.g., ACP/MECR
knockdown impairs respiration & lipoylation)

[1] [2].

Readout of functional mtFAS (lipoic acid
attachment to PDH, OGDH) [1].

Discovery of altered bioactive lipids
(lysophospholipids, sphingolipids) upon
MtFAS perturbation [2].

A typical integrated workflow to characterize mtFAS function is as follows.
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Integrated workflow for mtFAS investigation combines genetic, phenotypic, and molecular analyses [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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